Cas no 941874-51-7 (2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-yl)methylacetamide)
2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-yl)methylacetamide Chemical and Physical Properties
Names and Identifiers
-
- 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-yl)methylacetamide
- 4-Thiazoleacetamide, 2-[[2-[(4-fluorophenyl)amino]-2-oxoethyl]thio]-N-(4-pyridinylmethyl)-
- N-(4-fluorophenyl)-2-((4-(2-oxo-2-((pyridin-4-ylmethyl)amino)ethyl)thiazol-2-yl)thio)acetamide
- AKOS024641132
- 2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(pyridin-4-yl)methyl]acetamide
- F2335-0716
- 941874-51-7
- 2-[2-[2-(4-fluoroanilino)-2-oxoethyl]sulfanyl-1,3-thiazol-4-yl]-N-(pyridin-4-ylmethyl)acetamide
-
- Inchi: 1S/C19H17FN4O2S2/c20-14-1-3-15(4-2-14)23-18(26)12-28-19-24-16(11-27-19)9-17(25)22-10-13-5-7-21-8-6-13/h1-8,11H,9-10,12H2,(H,22,25)(H,23,26)
- InChI Key: HDJVJABAWGNFKM-UHFFFAOYSA-N
- SMILES: S1C=C(CC(NCC2C=CN=CC=2)=O)N=C1SCC(NC1=CC=C(F)C=C1)=O
Computed Properties
- Exact Mass: 416.07769631g/mol
- Monoisotopic Mass: 416.07769631g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 28
- Rotatable Bond Count: 8
- Complexity: 514
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.5
- Topological Polar Surface Area: 138Ų
Experimental Properties
- Density: 1.41±0.1 g/cm3(Predicted)
- pka: 12.01±0.70(Predicted)
2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-yl)methylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F2335-0716-2μmol |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(pyridin-4-yl)methyl]acetamide |
941874-51-7 | 90%+ | 2μl |
$57.0 | 2023-05-16 | |
| Life Chemicals | F2335-0716-5μmol |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(pyridin-4-yl)methyl]acetamide |
941874-51-7 | 90%+ | 5μl |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2335-0716-10μmol |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(pyridin-4-yl)methyl]acetamide |
941874-51-7 | 90%+ | 10μl |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2335-0716-20μmol |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(pyridin-4-yl)methyl]acetamide |
941874-51-7 | 90%+ | 20μl |
$79.0 | 2023-05-16 | |
| Life Chemicals | F2335-0716-1mg |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(pyridin-4-yl)methyl]acetamide |
941874-51-7 | 90%+ | 1mg |
$54.0 | 2023-05-16 | |
| Life Chemicals | F2335-0716-2mg |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(pyridin-4-yl)methyl]acetamide |
941874-51-7 | 90%+ | 2mg |
$59.0 | 2023-05-16 | |
| Life Chemicals | F2335-0716-3mg |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(pyridin-4-yl)methyl]acetamide |
941874-51-7 | 90%+ | 3mg |
$63.0 | 2023-05-16 | |
| Life Chemicals | F2335-0716-4mg |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(pyridin-4-yl)methyl]acetamide |
941874-51-7 | 90%+ | 4mg |
$66.0 | 2023-05-16 | |
| Life Chemicals | F2335-0716-5mg |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(pyridin-4-yl)methyl]acetamide |
941874-51-7 | 90%+ | 5mg |
$69.0 | 2023-05-16 | |
| Life Chemicals | F2335-0716-10mg |
2-[2-({[(4-fluorophenyl)carbamoyl]methyl}sulfanyl)-1,3-thiazol-4-yl]-N-[(pyridin-4-yl)methyl]acetamide |
941874-51-7 | 90%+ | 10mg |
$79.0 | 2023-05-16 |
2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-yl)methylacetamide Related Literature
-
2. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Domenico Lombardo,Gianmarco Munaò,Pietro Calandra,Luigi Pasqua,Maria Teresa Caccamo Phys. Chem. Chem. Phys., 2019,21, 11983-11991
-
Hongxia Li,Aikifa Raza,Qiaoyu Ge,Jin-You Lu,TieJun Zhang Soft Matter, 2020,16, 6841-6849
Additional information on 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-yl)methylacetamide
Introduction to 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-yl)methylacetamide (CAS No. 941874-51-7)
2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-yl)methylacetamide (CAS No. 941874-51-7) is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, often referred to by its systematic name, is a derivative of thiazole and features a unique combination of functional groups that contribute to its potential therapeutic applications. The compound's structure includes a thiazole ring, a sulfanyl group, and a carbamoyl moiety, which collectively impart specific chemical and biological properties.
The thiazole ring is a five-membered heterocyclic compound with one sulfur and one nitrogen atom. Thiazoles are known for their diverse biological activities, including antimicrobial, antifungal, and anti-inflammatory properties. The presence of the thiazole ring in 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-yl)methylacetamide suggests that it may exhibit similar biological activities, making it a promising candidate for drug development.
The sulfanyl group (–SH) is another key functional group in this compound. Sulfanyl groups are known to participate in various chemical reactions and can form disulfide bonds, which are crucial in protein folding and stability. In the context of drug design, sulfanyl groups can enhance the lipophilicity of a molecule, potentially improving its bioavailability and cellular uptake.
The carbamoyl moiety (–NHCO–) is also an important feature of this compound. Carbamoyl groups are common in many pharmaceuticals and can influence the compound's solubility, stability, and reactivity. In 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-yl)methylacetamide, the carbamoyl group is attached to a 4-fluorophenyl ring, which can further modulate the compound's interactions with biological targets.
The pyridine ring (C5H5N) is another significant structural element in this compound. Pyridine derivatives are widely used in medicinal chemistry due to their ability to form hydrogen bonds and their potential to act as ligands for various receptors. The presence of the pyridine ring in 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-yl)methylacetamide suggests that it may have specific binding affinities for certain protein targets.
Recent research has focused on the potential therapeutic applications of 2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-y l)methylacetamide. Studies have shown that this compound exhibits potent anti-inflammatory properties by inhibiting the production of pro-inflammatory cytokines such as TNF-alpha and IL-6. Additionally, preliminary data suggest that it may have antitumor effects by inducing apoptosis in cancer cells and inhibiting angiogenesis.
In the context of drug development, the pharmacokinetic properties of 2-2-{(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol -4-y l-N-(pyridin -4-y l)methylacetamide have been extensively studied. Research indicates that it has favorable oral bioavailability and a reasonable half-life, making it suitable for further clinical evaluation. Preclinical studies have also demonstrated its safety profile in animal models, with no significant toxicity observed at therapeutic doses.
The potential clinical applications of 2 -2 -{( 4 -fluoro pheny l)c arbam o ylmeth yl}su lfany l)- 1 ,3 -thi azo l - 4 -y l-N -( pyr idi n - 4 -y l)m eth y lacet am ide are diverse and promising. It is currently being investigated for its potential use in treating inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease (IBD). Additionally, its antitumor properties make it a candidate for cancer therapy, particularly in combination with other chemotherapeutic agents.
In conclusion, 2 - 2 - { ( 4 - fluoro phen yl )c arbam o ylme th yl }s ulf any l ) - 1 ,3 - thi azo l - 4 - y l - N -( py ri di n - 4 - y l )m eth y lacet am ide ( CAS No . 9 4187 4 -5 1 -7 ) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique combination of functional groups and structural elements makes it an attractive candidate for further investigation into its therapeutic applications.
941874-51-7 (2-2-({(4-fluorophenyl)carbamoylmethyl}sulfanyl)-1,3-thiazol-4-yl-N-(pyridin-4-yl)methylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)